![molecular formula C23H28N2O2 B6134970 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B6134970.png)
1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine, also known as IMD-1041, is a novel chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine acts as a partial agonist at the serotonin 5-HT1A and 5-HT7 receptors, and as an antagonist at the dopamine D2 receptor. This results in the modulation of neurotransmitter release and the regulation of neuronal activity in the brain. The exact mechanism of action of this compound is still being studied, but it is believed to involve the activation of intracellular signaling pathways and the modulation of ion channel activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to increase serotonin and dopamine release in certain brain regions, which may contribute to its potential antidepressant and anxiolytic effects. It has also been shown to improve cognitive function and memory in animal models, and to have potential anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine for lab experiments is its high selectivity for certain receptors in the brain, which makes it a valuable tool for studying the function of these receptors and their role in various neurological and psychiatric disorders. However, one limitation is that this compound is still a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential applications.
Future Directions
There are several future directions for research on 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine. One area of interest is the development of new drugs based on the structure of this compound for the treatment of various neurological and psychiatric disorders. Another area of interest is the further exploration of the mechanism of action of this compound and its potential effects on other neurotransmitter systems in the brain. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in other areas of scientific research.
Synthesis Methods
1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine can be synthesized using a multistep process that involves the reaction of 4-isopropylphenylboronic acid with 2-methoxyphenylpiperazine, followed by the addition of acryloyl chloride and a base. The final product is purified using column chromatography and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine has been shown to have potential applications in various scientific research areas such as neuroscience, pharmacology, and medicinal chemistry. It has been extensively studied for its ability to modulate the activity of certain receptors in the brain, including the serotonin 5-HT1A and 5-HT7 receptors, and the dopamine D2 receptor. This makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
(E)-1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(4-propan-2-ylphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O2/c1-18(2)20-11-8-19(9-12-20)10-13-23(26)25-16-14-24(15-17-25)21-6-4-5-7-22(21)27-3/h4-13,18H,14-17H2,1-3H3/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYHYUJJTYSDGIW-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=CC(=O)N2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C/C(=O)N2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.